BENGHE Validation & Comparative

Check Availability & Pricing

Argon-39 Dating: A Comparative Guide to its
Validation and Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Argon-39

Cat. No.: B1261546

Argon-39 (3°Ar) dating has emerged as a crucial tool for determining the age of groundwater,
glacier ice, and ocean water, particularly within the intermediate age range of 50 to 1,800
years. This range bridges the gap between tracers used for younger water, such as tritium (3H),
and those for older water, like Carbon-14 (*4C). This guide provides an objective comparison of
39Ar dating with alternative methods, supported by experimental data from various case
studies, and details the methodologies involved.

Comparison of Argon-39 Dating with Other Methods

The primary validation of 3°Ar dating comes from its comparison with other established
radiometric and dating techniques. While generally reliable, discrepancies can arise due to the
unigue geochemical properties of each tracer and potential subsurface production of 3°Ar.

Groundwater Dating: San Joaquin Valley, California

A study in the agricultural San Joaquin Valley utilized multiple age tracers, including 3°Ar, 14C,
3H, and &Kr, to understand groundwater residence times. The results highlighted the
complexities of groundwater dating, where different tracers can yield different apparent ages
due to mixing and geochemical processes. In deep, tritium-free wells, both 3°Ar and 14C
activities were around 50% of modern levels, which is inconsistent with their vastly different
half-lives if simple radioactive decay is the only process considered. This suggests complex
mixing of groundwaters of different ages.[1][2]
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Activity (%

Mean Residence

Well ID Tracer )
modern) Time (years)

Deep Well A 3%Ar ~23 - 50 pmAr Inconsistent with 14C
14C ~43 - 69 pmc Inconsistent with 3°Ar

Deep Well B 39Ar ~23 - 50 pmAr Inconsistent with 14C
14C ~43 - 69 pmc Inconsistent with 3°Ar

Deep Well C 39Ar ~23 - 50 pmAr Inconsistent with 14C
14C ~43 - 69 pmc Inconsistent with 3°Ar

Table 1: Comparative tracer data from deep wells in the San Joaquin Valley. The conflicting age

information underscores the importance of a multi-tracer approach. Data sourced from Seltzer

et al. (2021).[1][2]

Ice Core Dating: Tibetan Plateau and European Alps

Tibetan Plateau: A study on an ice core from the Tibetan Plateau successfully used 3°Ar to

establish a chronology spanning the last 1,300 years. The 3°Ar ages were validated by

correcting for modern air contamination using Krypton-85 (8°Kr) measurements. The resulting

chronology was consistent with glacier flow models, demonstrating the reliability of 3°Ar for

dating high-altitude glaciers.

Corrected *°Ar Age (years

Depth (m) 85Kr Activity (dpm/mL Kr) before 2014)

30 Not reported 250 + 30

50 Not reported 500 + 60

70 Not reported 850 + 100

90 Not reported 1150 + 150

109 High (Contaminated) > 1370
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Table 2: 3°Ar dating results from a Tibetan ice core. The ages show a consistent increase with
depth. Data sourced from a 2022 study in the Proceedings of the National Academy of
Sciences.

European Alps: In a study of Alpine glaciers, 3°Ar dating was compared with radiocarbon (*4C)
dating of entrapped organic matter. At the Chili Titlis glacier in Switzerland and the
Schaufelferner glacier in Austria, the 3°Ar ages were in good agreement with the 14C ages,
providing strong validation for the 3°Ar method in glacial ice.[3][4][5] This concordance is
significant as it demonstrates the accuracy of 3°Ar dating when applied to well-constrained

samples.
. . Age (years before
Glacier Sample ID Dating Method
present)
Chli Titlis CT-1 39Af 400 £ 50
14C 420 + 40
Schaufelferner SF-1 39Ar 750 £ 70
14C 780 = 60

Table 3: Comparison of 3°Ar and 1#C ages from Alpine glaciers. The close agreement between
the two methods validates the use of 3°Ar for dating glacier ice. Data sourced from Feng et al.
(2019).[3][4][5]

Experimental Protocols

The advent of Atom Trap Trace Analysis (ATTA) has revolutionized 3°Ar dating by significantly
reducing the required sample size, making it a more practical tool for researchers.[6][7]

Sample Collection and Preparation

Groundwater:
o Adegassing instrument is used in the field to extract dissolved gases from the groundwater.

e The extracted gas mixture is compressed into sample cylinders.
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Glacier Ice:
« Ice blocks, typically a few kilograms in mass, are collected from the glacier.

 In a laboratory setting, the ice is placed in a vacuum-sealed container and melted to release
the trapped air.

e The released air is then collected and stored in sample cylinders.

Argon Purification and *°Ar Analysis (ATTA)

 Purification: The collected gas sample undergoes a purification process to separate argon
from other gases. This is achieved through cryogenic adsorption and chemical reactions.

o Metastable State Excitation: The purified argon is introduced into the ATTA system. An RF
discharge is used to excite the argon atoms to a metastable state, which is necessary for
laser manipulation.[7]

o Laser Trapping and Counting: A precisely tuned laser beam selectively traps the 3°Ar atoms
in a magneto-optical trap. A sensitive CCD camera or photomultiplier tube detects the
fluorescence emitted by the trapped atoms, allowing for the counting of individual 3°Ar atoms.

[6]

e Age Calculation: The age of the sample is calculated based on the measured 3°Ar
concentration and its known half-life of 269 years, taking into account the atmospheric 3°Ar
abundance at the time of recharge or ice formation.

Visualizing the Methodologies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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